Methyl (3S,5S,8S,9S,10S,11S,12S,13S,14S,17S)-3,11-diacetyloxy-12-hydroxy-10,13-dimethyl-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthrene-17-carboxylate
Methyl (3S,5S,8S,9S,10S,11S,12S,13S,14S,17S)-3,11-diacetyloxy-12-hydroxy-10,13-dimethyl-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthrene-17-carboxylate
Brand Name:
Vulcanchem
CAS No.:
10005-96-6
VCID:
VC0154946
InChI:
InChI=1S/C25H38O7/c1-13(26)31-16-10-11-24(3)15(12-16)6-7-17-18-8-9-19(23(29)30-5)25(18,4)22(28)21(20(17)24)32-14(2)27/h15-22,28H,6-12H2,1-5H3/t15-,16-,17-,18-,19+,20+,21-,22+,24-,25-/m0/s1
SMILES:
CC(=O)OC1CCC2(C(C1)CCC3C2C(C(C4(C3CCC4C(=O)OC)C)O)OC(=O)C)C
Molecular Formula:
C25H38O7
Molecular Weight:
450.6 g/mol
Methyl (3S,5S,8S,9S,10S,11S,12S,13S,14S,17S)-3,11-diacetyloxy-12-hydroxy-10,13-dimethyl-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthrene-17-carboxylate
CAS No.: 10005-96-6
Main Products
VCID: VC0154946
Molecular Formula: C25H38O7
Molecular Weight: 450.6 g/mol
CAS No. | 10005-96-6 |
---|---|
Product Name | Methyl (3S,5S,8S,9S,10S,11S,12S,13S,14S,17S)-3,11-diacetyloxy-12-hydroxy-10,13-dimethyl-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthrene-17-carboxylate |
Molecular Formula | C25H38O7 |
Molecular Weight | 450.6 g/mol |
IUPAC Name | methyl (3S,5S,8S,9S,10S,11S,12S,13S,14S,17S)-3,11-diacetyloxy-12-hydroxy-10,13-dimethyl-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthrene-17-carboxylate |
Standard InChI | InChI=1S/C25H38O7/c1-13(26)31-16-10-11-24(3)15(12-16)6-7-17-18-8-9-19(23(29)30-5)25(18,4)22(28)21(20(17)24)32-14(2)27/h15-22,28H,6-12H2,1-5H3/t15-,16-,17-,18-,19+,20+,21-,22+,24-,25-/m0/s1 |
Standard InChIKey | AHPUWZZCSVKRCA-CCNOLHNQSA-N |
Isomeric SMILES | CC(=O)O[C@H]1CC[C@]2([C@H](C1)CC[C@@H]3[C@@H]2[C@@H]([C@H]([C@]4([C@H]3CC[C@@H]4C(=O)OC)C)O)OC(=O)C)C |
SMILES | CC(=O)OC1CCC2(C(C1)CCC3C2C(C(C4(C3CCC4C(=O)OC)C)O)OC(=O)C)C |
Canonical SMILES | CC(=O)OC1CCC2(C(C1)CCC3C2C(C(C4(C3CCC4C(=O)OC)C)O)OC(=O)C)C |
Synonyms | 3β,11α-Bis(acetyloxy)-12β-hydroxy-5α-androstane-17β-carboxylic acid methyl ester |
PubChem Compound | 22212710 |
Last Modified | Nov 11 2021 |
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